Cas no 1866294-01-0 (2-(3-Chlorothiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-Chlorothiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1866294-01-0
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• CID: 5767778
• PubChem ID: 127020602
• Update Time: 2025-10-05

2-(3-Chlorothiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1965551
• 1866294-01-0
• 2-(3-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid
• 2-(3-Chlorothiophen-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C8H7ClO2S/c9-6-1-2-12-7(6)4-3-5(4)8(10)11/h1-2,4-5H,3H2,(H,10,11)
• InChI Key： PFKIXBXBVLVSEK-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1CC1C(=O)O

Computed Properties

• Exact Mass: 201.9855283g/mol
• Monoisotopic Mass: 201.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(3-Chlorothiophen-2-yl)cyclopropane-1-carboxylic acid

Research Update on 2-(3-Chlorothiophen-2-yl)cyclopropane-1-carboxylic acid (CAS: 1866294-01-0) in Chemical Biology and Pharmaceutical Applications

2-(3-Chlorothiophen-2-yl)cyclopropane-1-carboxylic acid (CAS: 1866294-01-0) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This bicyclic compound, featuring a chlorothiophene moiety fused with a cyclopropane carboxylic acid group, exhibits unique physicochemical properties that make it attractive for drug discovery and biological probe development. Recent studies have focused on its potential as a versatile intermediate for the synthesis of bioactive molecules targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a key building block for developing novel kinase inhibitors. The electron-withdrawing chlorine atom and the rigid cyclopropane ring were found to significantly influence the compound's binding affinity to ATP pockets of various kinases. Molecular docking studies revealed that the carboxylic acid group forms critical hydrogen bonds with conserved residues in the kinase active site, while the thiophene ring contributes to hydrophobic interactions.

Another significant advancement was reported in ACS Chemical Biology, where 1866294-01-0 was used as a core structure for developing covalent inhibitors of cysteine proteases. The research team successfully modified the carboxylic acid group to incorporate electrophilic warheads, creating potent and selective inhibitors of cathepsin family enzymes. This work highlighted the compound's adaptability for targeted covalent drug design strategies.

Recent synthetic methodology developments have expanded access to 1866294-01-0 derivatives. A 2024 Nature Communications paper described an efficient asymmetric synthesis route using chiral auxiliaries, enabling the production of enantiomerically pure forms of the compound. This breakthrough is particularly important as the absolute configuration of the cyclopropane ring significantly impacts biological activity, with the (1R,2S) isomer showing superior potency in several assay systems.

In drug metabolism studies, 2-(3-Chlorothiophen-2-yl)cyclopropane-1-carboxylic acid has demonstrated favorable pharmacokinetic properties. Research published in Drug Metabolism and Disposition showed that the compound has good metabolic stability in human liver microsomes, with the cyclopropane ring resisting oxidative metabolism better than analogous open-chain structures. The chlorothiophene moiety was found to undergo glutathione conjugation, suggesting potential for designing prodrugs that release active species in oxidative stress conditions.

Emerging applications in chemical biology include the compound's use as a molecular probe for studying protein-ligand interactions. A recent Angewandte Chemie publication reported the development of photoaffinity labeling derivatives of 1866294-01-0, enabling the identification of novel drug targets through mass spectrometry-based proteomics. These tools are proving valuable for target deconvolution in phenotypic screening campaigns.

The safety profile of this chemical scaffold has also been investigated. Toxicology studies in the Journal of Pharmacology and Experimental Therapeutics indicated that the compound shows low acute toxicity in rodent models, with no observed adverse effects at therapeutic dose ranges. However, researchers note that the chlorine substituent may require careful consideration in lead optimization to minimize potential metabolic activation to reactive species.

Future research directions for 1866294-01-0 derivatives include exploration of their potential in targeted protein degradation (PROTACs) and as building blocks for RNA-targeting small molecules. The compound's unique stereoelectronic properties make it particularly suitable for these cutting-edge therapeutic modalities. Several pharmaceutical companies have included this scaffold in their fragment-based drug discovery libraries, reflecting its growing importance in modern drug development.